96-48-0

gamma-Butyrolactone

In Stock

• CAS RN:
• 96-48-0

• Formula:
• C4H6O2

• InChI:
• InChI=1S/C4H6O2/c5-4-2-1-3-6-4/h1-3H2

• InChIKey:
• YEJRWHAVMIAJKC-UHFFFAOYSA-N

• γ-Butyrolactone is an analytical reference standard categorized as a prodrug form of GHB. γ-Butyrolactone is commonly used as a solvent and reagent in chemistry applications. γ-Butyrolactone is regulated as a List I chemical in the United States. This product is intended for research and forensic applications.
  γ -Butyrolactone (GBL) is a related lactone analog of γ -hydroxybutyric acid (GHB), a widespread drug of abuse, identified as an endogenous constituent of the mammalian brain, in which it exhibits a strong central nervous system depressant effect. GBL is considered as a legal substitute of GHB, and commonly identified in beverages including coffee, apple cider vinegar, tea, carbonated drinks, etc.
  , also known as 4-butyrolactone or 1, 4-butanolide, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones ...

3-(2-Hydroxyethyl)imidazolidine-2,4-dione

In Stock

• CAS RN:
• 63696-48-0

• Formula:
• C5H8N2O3

• InChI:
• InChI=1S/C5H8N2O3/c8-2-1-7-4(9)3-6-5(7)10/h8H,1-3H2,(H,6,10)

• InChIKey:
• ORELQCSLZWHGSQ-UHFFFAOYSA-N

• 3-(2-Hydroxyethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C5H8N2O3 and its molecular weight is 144.13 g/mol. The purity is usually 95%.

3-(2-chlorophenyl)-N-(2,3-dimethylphenyl)-5-methyl-1,2-oxazole-4-carboxamide

• CAS RN:
• 84896-48-0

• Formula:
• C19H17ClN2O2

• InChI:
• InChI=1S/C19H17ClN2O2/c1-11-7-6-10-16(12(11)2)21-19(23)17-13(3)24-22-18(17)14-8-4-5-9-15(14)20/h4-10H,1-3H3,(H,21,23)

• InChIKey:
• LWURMTIBRZHDSZ-UHFFFAOYSA-N

• 3-(2-chlorophenyl)-N-(2,3-dimethylphenyl)-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C19H17ClN2O2 and its molecular weight is 340.8g/mol. The purity is usually 95%.

1-Methyl-2-[(phenylsulfonyl)methyl]benzene

Usually In Stock

• CAS RN:
• 71996-48-0

• Formula:
• C14H14O2S

• InChI:
• InChI=1S/C14H14O2S/c1-12-7-5-6-8-13(12)11-17(15,16)14-9-3-2-4-10-14/h2-10H,11H2,1H3

• InChIKey:
• PWECXBSVNSKIIN-UHFFFAOYSA-N

• 1-Methyl-2-[(phenylsulfonyl)methyl]benzene is a useful research compound. Its molecular formula is C14H14O2S and its molecular weight is 246.33 g/mol. The purity is usually 95%.

Meloside L

In Stock

• CAS RN:
• 55196-48-0

• Formula:
• C27H30O16

• InChI:
• InChI=1S/C27H30O16/c28-6-15-20(35)23(38)26(43-27-24(39)22(37)19(34)16(7-29)42-27)25(41-15)18-12(33)5-14-17(21(18)36)11(32)4-13(40-14)8-1-2-9(30)10(31)3-8/h1-5,15-16,19-20,22-31,33-39H,6-7H2/t15-,16-,19-,20-,22+,23+,24-,25+,26-,27+/m1/s1

• InChIKey:
• QWAZWXOCSOFIPS-UHFFFAOYSA-N

• Meloside L belongs to the class of organic compounds known as flavonoid c-glycosides. Flavonoid C-glycosides are compounds containing a carbohydrate moiety which is C-glycosidically linked to the 2-phenylchromen-4-one flavonoid backbone. Meloside L exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, meloside L is primarily located in the cytoplasm. Outside of the human body, meloside L can be found in cereals and cereal products, fruits, muskmelon, and rice. This makes meloside L a potential biomarker for the consumption of these food products.

11-Octadecenoic acid, ethyl ester, (E)-

In Stock

• CAS RN:
• 89296-48-0

• Formula:
• C20H38O2

• InChI:
• InChI=1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h9-10H,3-8,11-19H2,1-2H3

• InChIKey:
• XZMSLYSQJNCDQH-UHFFFAOYSA-N

• 11-Octadecenoic acid, ethyl ester, (E)-, also known as 11-Octadecenoic acid, ethyl ester, (E)-, is a useful research compound. Its molecular formula is C20H38O2 and its molecular weight is 310.5 g/mol. The purity is usually 95%.

Tricyclodecanedimethanol

In Stock

• CAS RN:
• 26896-48-0

• Formula:
• C12H20O2

• InChI:
• InChI=1S/C12H20O2/c13-5-7-1-2-10-11-4-8(12(7)10)3-9(11)6-14/h7-14H,1-6H2

• InChIKey:
• OTLDLKLSNZMTTA-UHFFFAOYSA-N

• Tricyclodecanedimethanol is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.

Fmoc-(S)-3-Amino-5-hexynoicacid

In Stock

• CAS RN:
• 270596-48-0

• Formula:
• C21H19NO4

• InChI:
• InChI=1S/C21H19NO4/c1-2-7-18(22)19(20(23)24)21(25)26-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h1,3-6,8-11,17-19H,7,12,22H2,(H,23,24)/t18?,19-/m0/s1

• InChIKey:
• NGHDGHPWUHCBEJ-GGYWPGCISA-N

• Fmoc-(S)-3-Amino-5-hexynoicacid is a useful research compound. Its molecular formula is C21H19NO4 and its molecular weight is 349.386. The purity is usually 95%.

4-chloro-2-(1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile

In Stock

• CAS RN:
• 330196-48-0

• Formula:
• C12H10ClN3O

• InChI:
• InChI=1S/C12H10ClN3O/c1-16-10-5-3-2-4-9(10)15-12(16)8(7-14)11(17)6-13/h2-5,17H,6H2,1H3/b11-8-

• InChIKey:
• FNYGOHYWEZWXOL-UHFFFAOYSA-N

• 4-chloro-2-(1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile is a useful research compound. Its molecular formula is C12H10ClN3O and its molecular weight is 247.68. The purity is usually 95%.

1-((4-Chloro-3-methylphenyl)sulfonyl)-2,6-dimethylpiperidine

Usually In Stock

• CAS RN:
• 398996-48-0

• Formula:
• C14H20ClNO2S

• InChI:
• InChI=1S/C14H20ClNO2S/c1-10-9-13(7-8-14(10)15)19(17,18)16-11(2)5-4-6-12(16)3/h7-9,11-12H,4-6H2,1-3H3

• InChIKey:
• XYQINPUVMQRLOD-UHFFFAOYSA-N

• 1-((4-Chloro-3-methylphenyl)sulfonyl)-2,6-dimethylpiperidine is a useful research compound. Its molecular formula is C14H20ClNO2S and its molecular weight is 301.83. The purity is usually 95%.

4-acetyl-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-1,5-dihydro-2H-pyrrol-2-one

• CAS RN:
• 440096-48-0

• Formula:
• C21H28N2O6

• InChI:
• InChI=1S/C21H28N2O6/c1-14(24)18-19(16-13-15(27-2)5-6-17(16)28-3)23(21(26)20(18)25)8-4-7-22-9-11-29-12-10-22/h5-6,13,19,25H,4,7-12H2,1-3H3

• InChIKey:
• COLABTZCDBUMIO-UHFFFAOYSA-N

• 4-acetyl-5-(2,5-dimethoxyphenyl)-3-hydroxy-1-(3-morpholin-4-ylpropyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C21H28N2O6 and its molecular weight is 404.5g/mol. The purity is usually 95%.

N-[4-(6-Ethoxy-benzothiazol-2-ylsulfamoyl)-phenyl]-acetamide

In Stock

• CAS RN:
• 547696-48-0

• Formula:
• C17H17N3O4S2

• InChI:
• InChI=1S/C17H17N3O4S2/c1-3-24-13-6-9-15-16(10-13)25-17(19-15)20-26(22,23)14-7-4-12(5-8-14)18-11(2)21/h4-10H,3H2,1-2H3,(H,18,21)(H,19,20)

• InChIKey:
• INLYUQWKXNNRLV-UHFFFAOYSA-N

• N-[4-(6-Ethoxy-benzothiazol-2-ylsulfamoyl)-phenyl]-acetamide is a useful research compound. Its molecular formula is C17H17N3O4S2 and its molecular weight is 391.46. The purity is usually 95%.

N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide

In Stock

• CAS RN:
• 872196-48-0

• Formula:
• C26H24N2O5S

• InChI:
• InChI=1S/C26H24N2O5S/c1-17-8-9-18(2)22(14-17)27-25(29)16-28-15-24(26(30)21-6-4-5-7-23(21)28)34(31,32)20-12-10-19(33-3)11-13-20/h4-15H,16H2,1-3H3,(H,27,29)

• InChIKey:
• GCDAKPIFSCNNIW-UHFFFAOYSA-N

• N-(2,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C26H24N2O5S and its molecular weight is 476.55. The purity is usually 95%.

1,3-Dimethyl-7-(2-methylpropyl)-5-(pyridin-3-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 872596-48-0

• Formula:
• C18H21N5O2S

• InChI:
• InChI=1S/C18H21N5O2S/c1-11(2)8-13-20-15-14(17(24)23(4)18(25)22(15)3)16(21-13)26-10-12-6-5-7-19-9-12/h5-7,9,11H,8,10H2,1-4H3

• InChIKey:
• OYUBKWRMJYTDLM-UHFFFAOYSA-N

• 1,3-Dimethyl-7-(2-methylpropyl)-5-(pyridin-3-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C18H21N5O2S and its molecular weight is 371.46. The purity is usually 95%.

2-(2,4-Dimethylphenoxy)-5-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 937596-48-0

• Formula:
• C15H14F3NO

• InChI:
• InChI=1S/C15H14F3NO/c1-9-3-5-13(10(2)7-9)20-14-6-4-11(8-12(14)19)15(16,17)18/h3-8H,19H2,1-2H3

• InChIKey:
• GOLGBZMNBPUEPD-UHFFFAOYSA-N

• 2-(2,4-Dimethylphenoxy)-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C15H14F3NO and its molecular weight is 281.27 g/mol. The purity is usually 95%.

tert-Butyl (2-hydroxy-1-(pyridin-3-yl)ethyl)carbamate

In Stock

• CAS RN:
• 898796-48-0

• Formula:
• C12H18N2O3

• InChI:
• InChI=1S/C12H18N2O3/c1-12(2,3)17-11(16)14-10(8-15)9-5-4-6-13-7-9/h4-7,10,15H,8H2,1-3H3,(H,14,16)

• InChIKey:
• XRVFQTLGKBKUFF-UHFFFAOYSA-N

• Tert-Butyl (2-hydroxy-1-(pyridin-3-yl)ethyl)carbamate is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.28 g/mol. The purity is usually 95%.

4-(4-Methylpiperazin-1-yl)-3-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 330796-48-0

• Formula:
• C12H16F3N3

• InChI:
• InChI=1S/C12H16F3N3/c1-17-4-6-18(7-5-17)11-3-2-9(16)8-10(11)12(13,14)15/h2-3,8H,4-7,16H2,1H3

• InChIKey:
• PRIMSUJUKMYIQS-UHFFFAOYSA-N

• 4-(4-Methylpiperazin-1-yl)-3-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C12H16F3N3 and its molecular weight is 259.27 g/mol. The purity is usually 95%.

2-(N-Phenylaminomethyl)phenylboronic acid

In Stock

• CAS RN:
• 327096-48-0

• Formula:
• C13H14BNO2

• InChI:
• InChI=1S/C13H14BNO2/c16-14(17)13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9,15-17H,10H2

• InChIKey:
• UJYAVJBKHOWFPB-UHFFFAOYSA-N

• 2-(N-Phenylaminomethyl)phenylboronic acid is a useful research compound. Its molecular formula is C13H14BNO2 and its molecular weight is 227.07 g/mol. The purity is usually 95%.

Agistatin E

In Stock

• CAS RN:
• 144096-48-0

• Formula:
• C₁₁H₁₆O₅

• InChI:
• InChI=1S/C11H16O5/c1-2-6-3-4-10(13)11(14)7(12)5-8(16-10)15-9(6)11/h6,8-9,13-14H,2-5H2,1H3/t6-,8+,9-,10+,11+/m1/s1

• InChIKey:
• NJLUHFDDAQPMDI-GSLIMFEQSA-N

• Agistatin E is a fungal metabolite originally isolated from Fusarium.
  
  

1-(2-Cyanobenzyl)piperidine-2-carboxylic acid

In Stock

• CAS RN:
• 1218096-48-0

• Formula:
• C14H16N2O2

• InChI:
• InChI=1S/C14H16N2O2/c15-9-11-5-1-2-6-12(11)10-16-8-4-3-7-13(16)14(17)18/h1-2,5-6,13H,3-4,7-8,10H2,(H,17,18)

• InChIKey:
• JFMOBZGNIDTMSW-UHFFFAOYSA-N

• 1-(2-Cyanobenzyl)piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.

1-[1-(Furan-2-yl)ethyl]-2,3-dihydro-1H-1,3-benzodiazol-2-imine

In Stock

• CAS RN:
• 1153296-48-0

• Formula:
• C13H13N3O

• InChI:
• InChI=1S/C13H13N3O/c1-9(12-7-4-8-17-12)16-11-6-3-2-5-10(11)15-13(16)14/h2-9H,1H3,(H2,14,15)

• InChIKey:
• BSACQGNGOKGVMJ-UHFFFAOYSA-N

• 1-[1-(Furan-2-yl)ethyl]-2,3-dihydro-1H-1,3-benzodiazol-2-imine is a useful research compound. Its molecular formula is C13H13N3O and its molecular weight is 227.26 g/mol. The purity is usually 95%.

N-benzhydryl-5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1019096-48-0

• Formula:
• C24H25N3O3S

• InChI:
• InChI=1S/C24H25N3O3S/c28-24(25-23(18-7-3-1-4-8-18)19-9-5-2-6-10-19)21-15-22(17-11-12-17)27(26-21)20-13-14-31(29,30)16-20/h1-10,15,17,20,23H,11-14,16H2,(H,25,28)

• InChIKey:
• YIIITOMNHYKUCP-UHFFFAOYSA-N

• N-benzhydryl-5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C24H25N3O3S and its molecular weight is 435.54. The purity is usually 95%.

Tert-butyl 4-(allyloxy)-4-methylpiperidine-1-carboxylate

In Stock

• CAS RN:
• 1551896-48-0

• Formula:
• C14H25NO3

• InChI:
• InChI=1S/C14H25NO3/c1-6-11-17-14(5)7-9-15(10-8-14)12(16)18-13(2,3)4/h6H,1,7-11H2,2-5H3

• InChIKey:
• ZTVMKAWYUKNADP-UHFFFAOYSA-N

• Tert-butyl 4-(allyloxy)-4-methylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H25NO3 and its molecular weight is 255.358. The purity is usually 95%.

N-Methyl-N-[2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361896-48-0

• Formula:
• C14H20N4O3

• InChI:
• InChI=1S/C14H20N4O3/c1-4-12(19)17(3)9-13(20)18-7-5-11(6-8-18)14-16-15-10(2)21-14/h4,11H,1,5-9H2,2-3H3

• InChIKey:
• LLNHLCZRWDEASC-UHFFFAOYSA-N

• N-Methyl-N-[2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C14H20N4O3 and its molecular weight is 292.339. The purity is usually 95%.

(4-Bromophenyl)-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379996-48-0

• Formula:
• C19H21BrN2O2

• InChI:
• InChI=1S/C19H21BrN2O2/c1-14-11-18(8-9-21-14)24-13-15-3-2-10-22(12-15)19(23)16-4-6-17(20)7-5-16/h4-9,11,15H,2-3,10,12-13H2,1H3

• InChIKey:
• RFABJQUEJQOIKD-UHFFFAOYSA-N

• (4-Bromophenyl)-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H21BrN2O2 and its molecular weight is 389.293. The purity is usually 95%.

(S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)hex-5-ynoic acid

• CAS RN:
• 1217669-02-7; 270596-48-0

• Formula:
• C21H19NO4

• InChI:
• InChI=1S/C21H19NO4/c1-2-7-14(12-20(23)24)22-21(25)26-13-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h1,3-6,8-11,14,19H,7,12-13H2,(H,22,25)(H,23,24)/t14-/m0/s1

• InChIKey:
• ALHPEVGGGAQSCG-AWEZNQCLSA-N

• (S)-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)hex-5-ynoic acid is a useful research compound. Its molecular formula is C21H19NO4 and its molecular weight is 349.386. The purity is usually 95%.